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Compound of Interest

Compound Name: 2-Aminoheptanoic acid

Cat. No.: B556007

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-aminoheptanoic acid, a non-
proteinogenic a-amino acid. It details its chemical structure, physicochemical properties, and
established experimental protocols for its synthesis, serving as a vital resource for
professionals in chemical research and drug development.

Chemical Structure and IJUPAC Nomenclature

2-Aminoheptanoic acid is an alpha-amino acid characterized by a seven-carbon chain
(heptanoic acid) with an amino group (—-NHz) attached to the alpha-carbon (the carbon atom
adjacent to the carboxyl group).[1][2][3] Its systematic International Union of Pure and Applied
Chemistry (IUPAC) name is 2-aminoheptanoic acid.[1] The compound is also known by
several synonyms, including DL-Homonorleucine and a-aminoenanthic acid.[1][4][5]

The structure of 2-aminoheptanoic acid is as follows:

Caption: Chemical structure of 2-Aminoheptanoic acid.

Physicochemical and Quantitative Data

The physical and chemical properties of 2-aminoheptanoic acid are summarized in the table
below. The data pertains to the racemic mixture unless otherwise specified.
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Property Value Reference(s)
IUPAC Name 2-aminoheptanoic acid [1]
Synonyms DL-2-Aminohepta-1noic acid, (1176}
DL-Homonorleucine
CAS Number 1115-90-8 [6][7]
Chemical Formula C7H1sNO:2 [21[61[7]
Molecular Weight 145.20 g/mol [6][7]
Appearance White solid [2][3]
Melting Point ~280 °C (decomposes) [3]
Solubility Soluble in water [2][4]
pKa (Strongest Acidic) ~2.85 (Predicted) [5]

pKa (Strongest Basic)

~9.53 (Predicted)

[5]

SMILES

CCCCCC(C(=0)O)N

[1](6]

Experimental Protocols
Synthesis of 2-Aminoheptanoic Acid via Strecker

Synthesis

The Strecker synthesis is a classic method for producing a-amino acids from aldehydes or

ketones.[8][9][10] For 2-aminoheptanoic acid, the synthesis starts with hexanal. The process

involves three main steps: the formation of an a-aminonitrile followed by its hydrolysis.[8][9]
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Ammonium Chloride (NH4Cl) Potassium Cyanide (KCN)

Step 1: Aminonitrile Formation |Step 1: Aminonitrile Formation

2-Aminoheptanenitrile
(a-aminonitrile)

Acid Hydrolysis (e.g., H3O%)

Step 2: Hydrolysis

Step 1: Aminonitrile Formation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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